Cas no 676620-30-7 (Acetonitrile, [2,3-dihydro-2-(hydroxyimino)-3-oxo-1H-inden-1-ylidene]- (9CI))

• Product Name: Acetonitrile, [2,3-dihydro-2-(hydroxyimino)-3-oxo-1H-inden-1-ylidene]- (9CI)
• CAS No: 676620-30-7
• MF: C₁₁H₆N₂O₂
• MW: 198.177542209625
• CID: 966585
• PubChem ID: 92045413
• Update Time: 2025-04-19

Acetonitrile, [2,3-dihydro-2-(hydroxyimino)-3-oxo-1H-inden-1-ylidene]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [2,3-dihydro-2-(hydroxyimino)-3-oxo-1H-inden-1-ylidene]- (9CI)
• ACETONITRILE,[2,3-DIHYDRO-2-(HYDROXYIMINO)-3-OXO-1H-INDEN-1-YLIDENE]-
• 676620-30-7

• Inchi： 1S/C11H6N2O2/c12-6-5-8-7-3-1-2-4-9(7)11(14)10(8)13-15/h1-5,15H/b8-5+,13-10-
• InChI Key： WRFKDYANFPQETO-NSCBVSHOSA-N
• SMILES： O=C1/C(/C(=C/C#N)/C2C=CC=CC=21)=N\O

Computed Properties

• Exact Mass: 198.043
• Monoisotopic Mass: 198.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.4A^2
• XLogP3: 1.7